Cas no 146404-38-8 (Benzoic acid,2-(acetyloxy)-5-[2-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]diazenyl]-)

Benzoic acid,2-(acetyloxy)-5-[2-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]diazenyl]- structure
146404-38-8 structure
Product Name:Benzoic acid,2-(acetyloxy)-5-[2-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]diazenyl]-
CAS No:146404-38-8
MF:C21H19N5O6S
MW:469.470463037491
CID:142832
PubChem ID:3073114
Update Time:2025-04-19

Benzoic acid,2-(acetyloxy)-5-[2-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(acetyloxy)-5-[2-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]diazenyl]-
    • 2-acetyloxy-5-[[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]diazenyl]benzoic acid
    • 2-(acetyloxy)-5-[(E)-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}diazenyl]benzoic acid
    • Disalazine
    • VUFB-17259
    • AKOS024424383
    • 2-(Acetyloxy)-5-((4-(((4,6-dimethyl-2-pyrimidinyl)amino)sulfonyl)phenyl)azo)benzoic acid
    • 146404-38-8
    • Benzoic acid, 2-(acetyloxy)-5-((4-(((4,6-dimethyl-2-pyrimidinyl)amino)sulfonyl)phenyl)azo)-
    • 2-(acetyloxy)-5-[(E)-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)diazenyl]benzoic acid
    • PD162678
    • 2-Acetoxy-5-(4-(N-(4,6-dimethyl-2-pyrimidinyl)sulfamoyl)phenylazo)benzoic acid
    • Inchi: 1S/C21H19N5O6S/c1-12-10-13(2)23-21(22-12)26-33(30,31)17-7-4-15(5-8-17)24-25-16-6-9-19(32-14(3)27)18(11-16)20(28)29/h4-11H,1-3H3,(H,28,29)(H,22,23,26)/b25-24+
    • InChI Key: ASLYKDBHQZVPHW-OCOZRVBESA-N
    • SMILES: S(C1C=CC(=CC=1)/N=N/C1C=CC(=C(C(=O)O)C=1)OC(C)=O)(NC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

  • Exact Mass: 469.10577
  • Monoisotopic Mass: 469.10560452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 169Ų

Experimental Properties

  • PSA: 160.27
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